Cas no 1448065-17-5 ({1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol)

• Product Name: {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol
• CAS No: 1448065-17-5
• MF: C₁₄H₂₂N₂O₃S₂
• MW: 330.466081142426
• CID: 6257901
• PubChem ID: 71809861
• Update Time: 2025-05-23

{1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol
• 1448065-17-5
• F6444-0404
• {1-[1-(THIOPHENE-2-SULFONYL)PIPERIDIN-4-YL]PYRROLIDIN-2-YL}METHANOL
• AKOS024565988
• [1-(1-thiophen-2-ylsulfonylpiperidin-4-yl)pyrrolidin-2-yl]methanol
• (1-(1-(thiophen-2-ylsulfonyl)piperidin-4-yl)pyrrolidin-2-yl)methanol

• Inchi： 1S/C14H22N2O3S2/c17-11-13-3-1-7-16(13)12-5-8-15(9-6-12)21(18,19)14-4-2-10-20-14/h2,4,10,12-13,17H,1,3,5-9,11H2
• InChI Key： OCDNMKIRJKEEDU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(CC1)N1CCCC1CO)(=O)=O

Computed Properties

• Exact Mass: 330.10718492g/mol
• Monoisotopic Mass: 330.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol

Recent Advances in the Study of 1448065-17-5 and {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol: A Comprehensive Research Brief

The chemical compound 1448065-17-5 and its derivative, {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a growing class of compounds being investigated for their potential therapeutic applications, particularly in the areas of neurology and oncology. This research brief aims to synthesize the latest findings on these compounds, providing a comprehensive overview of their synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1448065-17-5, a compound identified for its unique structural properties. Researchers have developed novel synthetic pathways to improve yield and purity, which are critical for scaling up production for preclinical and clinical trials. The compound's structure, featuring a piperidine ring linked to a pyrrolidine moiety, has been shown to interact with specific biological targets, making it a promising candidate for drug development.

The derivative {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol has been particularly noted for its potential as a modulator of neurotransmitter receptors. Early in vitro studies indicate that this compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as Parkinson's disease, schizophrenia, and chronic pain.

In addition to its neurological applications, {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol has shown promise in oncology research. Preliminary data from cell-based assays reveal that the compound can inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the disruption of key signaling pathways that are essential for tumor growth and survival. Further studies are underway to elucidate the precise molecular targets and to evaluate the compound's efficacy in animal models.

One of the challenges in the development of these compounds is their pharmacokinetic profile. Recent pharmacokinetic studies have highlighted the need for structural modifications to enhance bioavailability and reduce metabolic degradation. Researchers are exploring various formulations, including prodrug strategies and nanoparticle-based delivery systems, to overcome these limitations and improve the compounds' therapeutic potential.

The safety and toxicology profiles of 1448065-17-5 and its derivative are also under investigation. Initial toxicology studies in rodent models have shown that the compounds are well-tolerated at therapeutic doses, with no significant adverse effects observed. However, long-term studies are required to fully assess their safety and potential side effects before advancing to human clinical trials.

In conclusion, the latest research on 1448065-17-5 and {1-1-(thiophene-2-sulfonyl)piperidin-4-ylpyrrolidin-2-yl}methanol underscores their potential as versatile therapeutic agents. While significant progress has been made in understanding their biological activity and optimizing their chemical properties, further studies are needed to translate these findings into clinical applications. The ongoing research efforts hold promise for the development of novel treatments for neurological and oncological disorders, addressing unmet medical needs in these fields.